Cas no 1354008-52-8 ((S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide)

• Product Name: (S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide
• CAS No: 1354008-52-8
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 2159145
• Update Time: 2025-10-29

(S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-methyl-n-(3-trifluoromethyl-benzyl)-propionamide
• (S)-2-Amino-N-methyl-N-(3-(trifluoromethyl)benzyl)propanamide
• AM96156
• (S)-2-Amino-N-methyl-N-(3-trifluoromethylbenzyl)propanamide
• (S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide

• Inchi： 1S/C12H15F3N2O/c1-8(16)11(18)17(2)7-9-4-3-5-10(6-9)12(13,14)15/h3-6,8H,7,16H2,1-2H3/t8-/m0/s1
• InChI Key： YVABGVKEOYGBFS-QMMMGPOBSA-N
• SMILES： FC(C1=CC=CC(=C1)CN(C)C([C@H](C)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide

(S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide: A Comprehensive Overview

The compound with CAS No. 1354008-52-8, commonly referred to as (S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, with key components such as the amino group, methyl substituent, and the trifluoromethyl benzyl group playing pivotal roles in its functionality.

Recent studies have highlighted the importance of stereochemistry in this compound, particularly the (S) configuration at the amino group. This stereochemistry significantly influences the compound's biological activity and selectivity. Researchers have explored its role in various biochemical pathways, revealing potential applications in enzyme inhibition and receptor modulation. The trifluoromethyl group, a hallmark of this molecule, contributes to its lipophilicity and stability, making it a promising candidate for drug delivery systems.

The synthesis of (S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide has been optimized through advanced chemical methodologies. Techniques such as asymmetric catalysis and stereoselective synthesis have enabled the production of high-purity enantiomers, which are crucial for pharmacological studies. These advancements underscore the compound's potential in developing enantioselective drugs with minimal side effects.

In terms of biological activity, this compound has shown remarkable promise in preclinical studies. It exhibits potent inhibitory effects on key enzymes involved in metabolic disorders, making it a potential therapeutic agent for conditions such as diabetes and obesity. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests its utility in treating neurological disorders.

Recent research has also delved into the pharmacokinetic properties of this compound. Studies indicate that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug candidates. Its stability in physiological conditions and efficient bioavailability further enhance its suitability for therapeutic applications.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of (S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide. Docking studies reveal that its trifluoromethyl benzyl group plays a critical role in binding to target proteins, while the amino group contributes to hydrogen bonding interactions. These findings have guided further optimization of the compound's structure to improve its efficacy and reduce toxicity.

In conclusion, (S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide represents a cutting-edge molecule with vast potential in pharmaceutical research. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a leading candidate for developing innovative therapeutic agents. Continued research into its properties will undoubtedly unlock new avenues for medical innovation.